Cas no 60780-17-8 (2-Nitropyridine-4-carbamide)

• Product Name: 2-Nitropyridine-4-carbamide
• CAS No: 60780-17-8
• MF: C₆H₅N₃O₃
• MW: 167.122200727463
• CID: 390867
• PubChem ID: 13241118
• Update Time: 2025-06-25

2-Nitropyridine-4-carbamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2-nitro-
• 2-NITROPYRIDINE-4-CARBAMIDE
• 2-Nitropyridine-4-carboxamide
• 2-Nitro-4-carbamoylpyridin
• 2-Nitroisonicotinamid
• 2-nitroisonicotinamide
• 4-Pyridinecarboxamide,2-nitro
• AmbkkkkK747
• FT-0747845
• DTXSID50531298
• 60780-17-8
• XPPIIYHZGYTOTA-UHFFFAOYSA-N
• SB55483
• M24632058
• SCHEMBL11620111
• DB-083194
• 2-Nitropyridine-4-carbamide

• Inchi： 1S/C6H5N3O3/c7-6(10)4-1-2-8-5(3-4)9(11)12/h1-3H,(H2,7,10)
• InChI Key： XPPIIYHZGYTOTA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 167.03300
• Monoisotopic Mass: 167.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.80000
• LogP: 1.31220

Additional information on 2-Nitropyridine-4-carbamide

Comprehensive Overview of 2-Nitropyridine-4-carbamide (CAS No. 60780-17-8): Properties, Applications, and Research Insights

2-Nitropyridine-4-carbamide (CAS No. 60780-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the nitropyridine family, characterized by a nitro group (-NO₂) attached to the pyridine ring, which enhances its reactivity and potential for derivatization. Its systematic name, 2-Nitropyridine-4-carboxamide, reflects the presence of a carbamide (amide) functional group at the 4-position, making it a versatile intermediate for synthetic applications.

In recent years, the demand for nitropyridine derivatives has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in 2-Nitropyridine-4-carbamide due to its potential as a building block for heterocyclic compounds, which are pivotal in designing antimicrobial agents and anticancer drugs. A growing trend in scientific literature highlights its role in structure-activity relationship (SAR) studies, where minor modifications to its framework can yield compounds with enhanced bioactivity.

The synthesis of 2-Nitropyridine-4-carbamide typically involves the nitration of pyridine-4-carboxamide, followed by purification steps to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to validate its structural integrity. Its physicochemical properties, including solubility in polar solvents like DMSO and methanol, make it suitable for laboratory-scale reactions and industrial applications.

One of the most searched questions related to this compound is: "What are the applications of 2-Nitropyridine-4-carbamide in medicinal chemistry?" Current studies suggest its derivatives exhibit enzyme inhibitory effects, particularly against kinases and oxidoreductases, which are critical targets in cancer therapy. Additionally, its nitro group can be reduced to an amino group, enabling the synthesis of diaminopyridine analogs for further functionalization.

From an SEO perspective, keywords like "buy 2-Nitropyridine-4-carbamide", "CAS 60780-17-8 supplier", and "nitropyridine derivatives for research" are frequently queried, reflecting commercial and academic interest. Environmental and regulatory concerns have also prompted investigations into green chemistry approaches for its production, aligning with the global push for sustainable synthesis methods.

In material science, 2-Nitropyridine-4-carbamide serves as a precursor for photoactive materials and coordination polymers. Its ability to form stable complexes with transition metals opens avenues for developing catalysts and sensors. Recent patents highlight its incorporation into OLEDs (organic light-emitting diodes), where its electron-withdrawing nitro group improves charge transport efficiency.

To address another common query—"Is 2-Nitropyridine-4-carbamide toxic?"—available data indicate that standard laboratory precautions (e.g., gloves, ventilation) suffice for safe handling. However, comprehensive toxicological studies are recommended for large-scale use. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines for storage (away from light and moisture) and disposal.

Future research directions for CAS No. 60780-17-8 may explore its bioconjugation potential for drug delivery systems or its role in covalent organic frameworks (COFs). Collaborative efforts between academia and industry could accelerate its adoption in high-value applications, ensuring its relevance in advancing scientific innovation.